1-(2,2-dimethoxyethyl)-5-nitro-1H-indazole

• Molecular Formula: C11H13N3O4
• Molecular Weight: 251.24 g/mol
• IUPAC Name: 1-(2,2-dimethoxyethyl)-5-nitroindazole
• InChI: InChI=1S/C11H13N3O4/c1-17-11(18-2)7-13-10-4-3-9(14(15)16)5-8(10)6-12-13/h3-6,11H,7H2,1-2H3
• InChI Key: HUBSEOUXHGWNFN-UHFFFAOYSA-N
• Canonical SMILES: COC(CN1C2=C(C=C(C=C2)[N+](=O)[O-])C=N1)OC

Description

1-(2,2-dimethoxyethyl)-5-nitro-1H-indazole is a useful research compound. Its molecular formula is C11H13N3O4 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 3.00 g (18.4 mmol) of 5-nitroindazole and 5.08 g (36.9 mmol) of K2CO3 in 61 mL of DMF was slowly added 3.42 g (20.2 mmol) of 2-bromo-1,1-dimethoxy-ethane and the mixture heated to 55° C. for 12 hours. The mixture was cooled to room temperature, filtered through a bed of celite. The filtrate was evaporated to dryness and the residue purified via column chromatography (30–80% ethyl acetate/hexanes) to provide 1.08 g of the title compound. 1H NMR (300 MHz, DMSO-D6) δ ppm 3.25 (m, 6 H), 4.61 (d, J=5.43 Hz, 2 H), 4.78 (t, J=5.43 Hz, 1 H), 7.91 (m, 1 H), 8.23 (m, 1 H), 8.43 (s, 1 H), 8.82 (m, 1 H); MS (DCI/NH3) m/z 252 [M+H]+.